Cas no 312-65-2 (Benzenesulfonic acid,4-fluoro-, 2-chloroethyl ester)

• Product Name: Benzenesulfonic acid,4-fluoro-, 2-chloroethyl ester
• CAS No: 312-65-2
• MF: C₈H₈ClFO₃S
• MW: 238.663723945618
• CID: 316099
• PubChem ID: 331503
• Update Time: 2025-04-19

Benzenesulfonic acid,4-fluoro-, 2-chloroethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-fluoro-, 2-chloroethyl ester
• 2-chloroethyl 4-fluorobenzenesulfonate
• 4-Fluor-benzolsulfonsaeure-(2-chlor-aethylester)
• 4-fluoro-benzenesulfonic acid-(2-chloro-ethyl ester)
• AC1L796K
• CHEMBL17356
• NSC324057
• DTXSID10318007
• NSC-324057
• 312-65-2

• Inchi： 1S/C8H8ClFO3S/c9-5-6-13-14(11,12)8-3-1-7(10)2-4-8/h1-4H,5-6H2
• InChI Key： OAXFFPTVLXBWHL-UHFFFAOYSA-N
• SMILES： ClCCOS(C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 237.98674
• Monoisotopic Mass: 237.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.406
• Boiling Point: 360.5°Cat760mmHg
• Flash Point: 171.8°C
• Refractive Index: 1.519
• PSA: 43.37
• LogP: 2.85060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters